Cas no 831218-11-2 (1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-)

• Product name: 1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-
• CAS No: 831218-11-2
• MF: C₁₀H₁₁N₅
• MW: 201.22784
• CID: 677730
• PubChem ID: 67365039

1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5-diamine, 6-(4-methylphenyl)-
• 6-(4-methylphenyl)-1,2,4-triazine-3,5-diamine
• DTXSID70737174
• 831218-11-2
• SCHEMBL2326954

• Inchi： InChI=1S/C10H11N5/c1-6-2-4-7(5-3-6)8-9(11)13-10(12)15-14-8/h2-5H,1H3,(H4,11,12,13,15)
• InChI Key： GQIUWFKJKRMIHH-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=C(N=C(N=N2)N)N

Computed Properties

• Exact Mass: 201.10144537g/mol
• Monoisotopic Mass: 201.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.7Ų
• XLogP3: 0.5